Cas no 896680-02-7 (N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 896680-02-7
• MF: C₂₁H₂₁N₃O₆
• MW: 411.407945394516
• CID: 5889507
• PubChem ID: 7080844
• Update Time: 2025-10-19

N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-(3,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)-1,2,3,6-tetrahydro-2,6-dioxo-
• 896680-02-7
• F0696-0457
• AKOS024597180
• N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide

• Inchi： 1S/C21H21N3O6/c1-4-30-15-7-5-14(6-8-15)24-20(26)18(12-22-21(24)27)19(25)23-13-9-16(28-2)11-17(10-13)29-3/h5-12H,4H2,1-3H3,(H,22,27)(H,23,25)
• InChI Key： FYJXCQIABPMTAI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OCC)C=C2)C(=O)C(C(NC2=CC(OC)=CC(OC)=C2)=O)=CN1

Computed Properties

• Exact Mass: 411.14303540g/mol
• Monoisotopic Mass: 411.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• pka: 7.23±0.10(Predicted)

Additional information on N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Comprehensive Analysis of N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 896680-02-7)

The compound N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 896680-02-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique tetrahydropyrimidine core and functionalized aromatic rings make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of key biological pathways, given its dioxo and carboxamide functionalities, which are often associated with high binding affinity and selectivity.

In recent years, the demand for novel heterocyclic compounds like N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has surged, driven by the need for innovative therapeutics. This compound's CAS 896680-02-7 is frequently searched in academic and industrial databases, reflecting its relevance in drug development and pharmacological research. Its structural features align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity.

One of the most intriguing aspects of this compound is its potential role in addressing oxidative stress-related conditions. The dimethoxyphenyl and ethoxyphenyl moieties are known to contribute to antioxidant properties, a topic of high interest in aging research and neurodegenerative disease studies. Online searches for "antioxidant small molecules" and "pyrimidine derivatives in medicine" often lead to discussions about compounds like CAS 896680-02-7, highlighting its intersection with contemporary health concerns.

From a synthetic chemistry perspective, the preparation of N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves sophisticated multi-step organic synthesis. The tetrahydropyrimidine-5-carboxamide scaffold is typically constructed via cyclocondensation reactions, a process frequently queried in chemical synthesis forums. The compound's CAS number 896680-02-7 serves as a critical identifier in patent literature and material safety data sheets, underscoring its importance in industrial and regulatory contexts.

The physicochemical properties of this compound are equally noteworthy. Its logP and solubility profile suggest favorable drug-likeness, a feature highly sought after in pharmaceutical R&D. Searches for "bioavailability enhancement strategies" often reference structural analogs of CAS 896680-02-7, as its methoxy and ethoxy substituents can be fine-tuned to optimize ADME (Absorption, Distribution, Metabolism, Excretion) characteristics. This adaptability makes it a valuable template for lead optimization in drug discovery pipelines.

In the realm of computational chemistry, N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is frequently modeled to predict its molecular interactions. The rise of AI-driven drug discovery has amplified interest in such compounds, with search terms like "in silico screening of pyrimidine derivatives" gaining traction. The compound's CAS 896680-02-7 is often cited in studies leveraging machine learning for virtual high-throughput screening, demonstrating its utility in modern cheminformatics workflows.

Beyond therapeutic applications, this compound has implications in material science. Its conjugated system and hydrogen-bonding motifs make it a candidate for organic electronic materials, a niche but growing area of research. Queries such as "pyrimidine-based semiconductors" occasionally intersect with discussions about CAS 896680-02-7, illustrating its interdisciplinary potential. This versatility aligns with the broader scientific community's push toward multi-functional molecules.

In summary, N-(3,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 896680-02-7) represents a fascinating case study in the convergence of medicinal chemistry, computational biology, and materials engineering. Its structural complexity and functional diversity ensure its continued relevance in both academic and industrial research, addressing some of the most pressing challenges in healthcare and technology today.